Cas no 1174218-58-6 (3-(morpholin-4-yl)oxan-4-amine)

• Product Name: 3-(morpholin-4-yl)oxan-4-amine
• CAS No: 1174218-58-6
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5157344
• PubChem ID: 43608791
• Update Time: 2026-03-04

3-(morpholin-4-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-3-(4-morpholinyl)-
• 3-(morpholin-4-yl)oxan-4-amine

• Inchi： 1S/C9H18N2O2/c10-8-1-4-13-7-9(8)11-2-5-12-6-3-11/h8-9H,1-7,10H2
• InChI Key： CLWSDEIIIXMEDC-UHFFFAOYSA-N
• SMILES： C1OCCC(N)C1N1CCOCC1

Additional information on 3-(morpholin-4-yl)oxan-4-amine

Recent Advances in the Study of 3-(morpholin-4-yl)oxan-4-amine (CAS: 1174218-58-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(morpholin-4-yl)oxan-4-amine (CAS: 1174218-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 3-(morpholin-4-yl)oxan-4-amine as a key intermediate in the synthesis of novel bioactive molecules. Its morpholine and oxane moieties contribute to its ability to interact with various biological targets, making it a versatile scaffold for drug design. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 3-(morpholin-4-yl)oxan-4-amine exhibits promising pharmacological properties, particularly in the modulation of protein-protein interactions and enzyme inhibition. For instance, it has shown efficacy in targeting kinases and GPCRs, which are critical in cancer and neurological disorders. These findings underscore its potential as a lead compound for the development of new therapeutic agents.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 3-(morpholin-4-yl)oxan-4-amine with its biological targets. These studies have identified key structural modifications that can enhance its binding affinity and selectivity, paving the way for the design of more potent and specific derivatives.

Despite these advancements, challenges remain in the clinical translation of 3-(morpholin-4-yl)oxan-4-amine-based therapies. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, 3-(morpholin-4-yl)oxan-4-amine represents a promising candidate for drug discovery, with its unique chemical structure and diverse biological activities. Continued research and development efforts are expected to yield novel therapeutics that leverage its properties for the treatment of various diseases.